Cas no 1219803-29-8 (1,3-Diethylbenzene-2,4,5,6-d4)

• Product Name: 1,3-Diethylbenzene-2,4,5,6-d4
• CAS No: 1219803-29-8
• MF: C₁₀H₁₄
• MW: 138.242809772491
• CID: 1066021
• Update Time: 2025-11-01

1,3-Diethylbenzene-2,4,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• 1,3-Diethylbenzene-2,4,5,6-d4
• 1,2,3,5-Tetradeuterio-4,6-diethylbenzene

• Inchi： 1S/C10H14/c1-3-9-6-5-7-10(4-2)8-9/h5-8H,3-4H2,1-2H3/i5D,6D,7D,8D
• InChI Key： AFZZYIJIWUTJFO-KDWZCNHSSA-N
• SMILES： C1(C([2H])=C([2H])C([2H])=C(CC)C=1[2H])CC

Computed Properties

• Exact Mass: 138.134657430 g/mol
• Monoisotopic Mass: 138.134657430 g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 76
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 138.24
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Additional information on 1,3-Diethylbenzene-2,4,5,6-d4

Comprehensive Overview of 1,3-Diethylbenzene-2,4,5,6-d4 (CAS No. 1219803-29-8)

1,3-Diethylbenzene-2,4,5,6-d4, with the CAS number 1219803-29-8, is a deuterated aromatic compound widely utilized in analytical chemistry, pharmaceuticals, and materials science. This isotopically labeled derivative of 1,3-diethylbenzene is particularly valuable for NMR spectroscopy, mass spectrometry, and isotope dilution studies, where precise molecular tracking is essential. The incorporation of deuterium atoms at the 2,4,5,6 positions enhances its utility in mechanistic studies and metabolic research, making it a critical tool for scientists.

In recent years, the demand for deuterated compounds like 1,3-Diethylbenzene-2,4,5,6-d4 has surged due to advancements in drug discovery and precision medicine. Researchers frequently search for "deuterated solvents for NMR" or "isotope-labeled standards for LC-MS," reflecting its pivotal role in modern laboratories. Its stability and minimal interference in spectral analysis align with the growing need for high-purity reagents in biomedical research and environmental testing.

The synthesis of 1,3-Diethylbenzene-2,4,5,6-d4 involves sophisticated deuteration techniques, often employing catalytic hydrogen-deuterium exchange or directed lithiation. These methods ensure high isotopic enrichment (>98%), a key factor for applications requiring minimal signal overlap in quantitative analysis. As sustainability gains traction, queries like "eco-friendly deuterium labeling" highlight the industry's shift toward greener synthetic routes, though challenges remain in scaling production.

Beyond academia, 1,3-Diethylbenzene-2,4,5,6-d4 is increasingly adopted in industrial quality control, especially in petrochemical analysis and polymer characterization. Its ability to serve as an internal standard for GC-MS or HPLC methods addresses the demand for reliable trace-level detection in complex matrices. Discussions on platforms like ResearchGate often center on "best practices for deuterated compound storage" or "cost-effective alternatives to custom labeling," underscoring its practical relevance.

From a regulatory perspective, CAS 1219803-29-8 is classified as a non-hazardous specialty chemical, but proper handling protocols are recommended to maintain isotopic integrity. Its compatibility with automated sample preparation systems and high-throughput screening workflows further cements its position in cutting-edge research. As AI-driven molecular modeling evolves, compounds like this will likely play a role in validating in silico predictions with empirical data.

In conclusion, 1,3-Diethylbenzene-2,4,5,6-d4 exemplifies the intersection of isotope chemistry and applied sciences. Its versatility meets the needs of diverse fields, from pharmacokinetics to material stability studies, while ongoing innovations in deuteration technology promise to expand its applications. For laboratories prioritizing accuracy and reproducibility, this compound remains an indispensable asset.